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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl peroxydicarbonate (IPP), with the chemical formula C8H1406, is an organic
peroxide that serves as a highly effective free-radical initiator in polymerization processes.[1] Its
utility is particularly notable in the low-temperature polymerization of vinyl chloride, acrylates,
and styrenics.[1] Beyond polymer manufacturing, it finds applications in pharmaceutical
synthesis as a catalyst and solvent.[1] However, its high reactivity and thermal instability
necessitate stringent handling and storage protocols to mitigate the risks of fire and explosion.
[2] This guide provides a comprehensive overview of the physical and chemical properties of
diisopropyl peroxydicarbonate, detailed experimental protocols, and visualizations of its core
chemical processes.

Physical and Chemical Properties

Diisopropyl peroxydicarbonate is a white crystalline solid at low temperatures and a
colorless liquid at room temperature.[3] It possesses a sharp, unpleasant odor.[4] It is highly
reactive, sensitive to shock, heat, and friction, and poses a significant fire and explosion
hazard, especially when in contact with organic materials, amines, or certain metals.[4][5]
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Quantitative Physical and Chemical Data

Property Value References

Molecular Formula C8H1406 [11[3]

Molecular Weight 206.19 g/mol [1]

Melting Point 8-12 °C (46-54 °F) [1][3]1[6]

Density 1.080 - 1.138 g/cm3 [2][3]

Boiling Point (Decomposes) -

Flash Point 79.1 °C (174.4 °F) [11[7]

Water Solubility 370'5 .mg./L atz0re [1][3]
(immiscible)

Miscible with aliphatic and

o aromatic hydrocarbons, esters,
Solubility in other solvents ) [1114]
ethers, and chlorinated

hydrocarbons.
Refractive Index 1.4034 at 20 °C [31[4]
Vapor Pressure 3.373 mmHg at 25 °C [2]
Decomposition Temperature 35-45 °C [1][4]
Self-Accelerating
Decomposition Temperature ~5 °C (for a 50 kg package) -

(SADT)

Thermal Decomposition and Reactivity

Diisopropyl peroxydicarbonate is highly thermally unstable and undergoes self-accelerating
exothermic decomposition at temperatures between 0-10 °C, which can be violent or explosive.
[5] This decomposition can be initiated by heat, shock, friction, or contact with catalysts such as
amines and certain metals.[5] The decomposition process proceeds via the homolytic cleavage
of the oxygen-oxygen bond, generating two isopropyloxycarbonyloxy radicals. These radicals
can then decarboxylate to form isopropyl radicals and carbon dioxide.
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The half-life of diisopropyl peroxydicarbonate is highly temperature-dependent. For
example, its half-life is approximately 18 hours at 40°C, which decreases to 1.2 hours at 60°C.

[4]

Experimental Protocols
Synthesis of Diisopropyl Peroxydicarbonate

The most common method for the synthesis of diisopropyl peroxydicarbonate involves the
reaction of isopropyl chloroformate with a source of peroxide, such as sodium peroxide or
hydrogen peroxide in the presence of a base.[8] The following is a representative experimental
protocol based on literature descriptions.[8]

Materials:

Isopropy! chloroformate (99%-+)

e Hydrogen peroxide (35-50% aqueous solution)

e Sodium hydroxide (50% aqueous solution)

e Deionized water

e ICce

e Sodium chloride

Anhydrous magnesium sulfate

Equipment:

Jacketed glass reactor with overhead stirring, temperature probe, and addition funnels

Cooling bath

Separatory funnel

Beakers and flasks
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e Vacuum filtration apparatus
Procedure:

o Preparation of the Reaction Mixture: In the jacketed glass reactor, prepare a dilute aqueous
solution of hydrogen peroxide. For example, dilute 18.18 g of 50.5% aqueous hydrogen
peroxide with 40 g of deionized water.[8] To this, add 96.3 g of isopropyl chloroformate.[8]

e Cooling: Cool the reactor contents to between 0 °C and 5 °C using the cooling bath.

» Addition of Base: Slowly add a dilute aqueous solution of sodium hydroxide (e.g., 40.94 g of
50.8% aqueous sodium hydroxide diluted with 25 g of water) to the stirred reaction mixture
via an addition funnel.[8] Maintain the reaction temperature between 0 °C and 10 °C
throughout the addition.

e Reaction: Continue stirring the mixture at 0-10 °C for 1-2 hours after the addition of the
sodium hydroxide is complete.

o Phase Separation: Stop the stirring and allow the layers to separate. The lower aqueous
layer is drained off.

» Washing: Wash the organic layer with cold deionized water, followed by a cold, saturated
sodium chloride solution to remove any remaining impurities.

» Drying: Dry the organic layer over anhydrous magnesium sulfate.

« |solation: Filter the mixture to remove the drying agent. The resulting clear liquid is
diisopropyl peroxydicarbonate. Due to its instability, it should be stored at temperatures
below -15 °C and used without delay.

Analysis of Thermal Decomposition Products by GC-MS

The thermal decomposition of diisopropyl peroxydicarbonate can be analyzed by Gas
Chromatography-Mass Spectrometry (GC-MS) to identify the volatile products formed.

Instrumentation:

e Gas chromatograph with a mass selective detector (GC-MS)
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» Capillary column suitable for volatile organic compounds (e.g., DB-5ms, 30 m x 0.25 mm ID,
0.25 pum film thickness)

o Headspace autosampler (optional, for analysis of decomposition from a solid or liquid
sample)

GC-MS Conditions (Representative):
e Injector Temperature: 150 °C (to minimize on-column decomposition)
e Oven Temperature Program:
o Initial temperature: 40 °C, hold for 2 minutes
o Ramp: 10 °C/min to 200 °C
o Hold at 200 °C for 5 minutes
o Carrier Gas: Helium at a constant flow rate of 1 mL/min
e MS lon Source Temperature: 230 °C
e MS Quadrupole Temperature: 150 °C
e Scan Range: 35-350 amu

Sample Preparation: A dilute solution of diisopropyl peroxydicarbonate in a suitable solvent
(e.g., hexane) is prepared. A small aliquot of this solution is injected into the GC-MS.
Alternatively, a small amount of the solid or liquid diisopropyl peroxydicarbonate can be
placed in a headspace vial, heated to a specific decomposition temperature (e.g., 50 °C) for a
set time, and the headspace gas injected for analysis.

Determination of Self-Accelerating Decomposition
Temperature (SADT)

The SADT is a critical parameter for the safe storage and transport of organic peroxides. The
UN Manual of Tests and Criteria outlines standard methods for its determination. The following
is a summary of the United States SADT test (H.1).
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Principle: The SADT is the lowest temperature at which a substance in its commercial
packaging will undergo a self-accelerating decomposition. The test involves placing the
packaged substance in an oven at a set temperature and observing if thermal runaway occurs
within a seven-day period.

Procedure:
e The substance in its commercial packaging is placed in an oven.
e The oven is set to a test temperature.

e The temperature of the sample is monitored. The test begins when the sample temperature
reaches 2 °C below the oven temperature.

e The sample is held at the test temperature for up to seven days.

o A'"pass"is recorded if the sample temperature does not exceed the oven temperature by 6
°C or more within the seven-day period.

o A"fail" is recorded if the sample temperature exceeds the oven temperature by 6 °C or more.

o The test is repeated at different temperatures in 5 °C increments until the lowest temperature
that results in a "fail" is determined. This temperature is the SADT.

Mandatory Visualizations
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Reactants

Sodium Hydroxide (aq)

Reaction

Hydrogen Peroxide Reaction at 0-10 °C

Products & Byproducts

7

Water

Isopropyl Chloroformate

P Sodium Chloride

Diisopropyl peroxydicarbonate
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Diisopropyl peroxydicarbonate

Homolytic Cleavage
(Heat, A)

2 x Isopropyloxycarbonyloxy Radical

Decarboxylation

2 x Isopropyl Radical 2 x Carbon Dioxide

Further Reactions
(e.g., Polymerization Initiation)
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Test Setup

Place Packaged Sample in Oven

Set Oven to Test Temperature (T_oven)

Monitoring (up to 7 dais)/

Monitor Sample Temperature (T_sample)

Is T_sample >=T_oven + 6°C?
/(es No
J Results

FAIL

(SADT is at or below T_oven)

Report SADT as the 'Fail' Temperature Increase T_oven and Repeat Test

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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